Cas no 1393-38-0 (Subtilin (8CI,9CI))

Subtilin (8CI,9CI) structure
Subtilin (8CI,9CI) structure
Product Name:Subtilin (8CI,9CI)
CAS No:1393-38-0
MF:C148H227N39O38S5
MW:3320.94950699806
CID:155358
PubChem ID:16130064
Update Time:2025-04-19

Subtilin (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Subtilin (8CI,9CI)
    • subtilin
    • L-Lysine, L-tryptophyl-L-lysyl-D-cysteinyl-L-alpha-glutamyl-2,3-didehydroalanyl-L-leucyl-L-cysteinyl-3-mercapto-D-alpha-aminobutyryl-L-prolylglycyl-L-cysteinyl-L-valyl-3-mercapto-D-alpha-aminobutyrylglycyl-L-alanyl-L-leucyl-L-glutaminyl-2,3-didehydro-alpha-aminobutyryl-L-cysteinyl-L-phenylalanyl-L-leucyl-L-glutaminyl-3-mercapto-D-alpha- aminobutyryl-L-leucyl-3-mercapto-D-alpha-aminobutyryl-L-cysteinyl-L-asparaginy
    • NSC 404853
    • Nsc404853
    • 1393-38-0
    • NSC-404853
    • L-Lysine,
    • Inchi: 1S/C148H227N39O38S5/c1-21-74(13)114(144(220)161-77(16)120(196)169-93(148(224)225)41-30-33-51-151)182-127(203)89(40-29-32-50-150)165-136(212)103-66-228-80(19)117-146(222)180-105(138(214)174-99(59-109(155)190)133(209)179-103)68-229-79(18)116(145(221)175-97(56-72(9)10)134(210)184-117)183-128(204)91(44-47-108(154)189)167-130(206)96(55-71(7)8)172-132(208)98(57-82-35-24-23-25-36-82)173-137(213)104-67-227-78(17)115(142(218)158-61-110(191)159-75(14)119(195)170-94(53-69(3)4)129(205)166-90(43-46-107(153)188)126(202)163-86(22-2)123(199)178-104)185-143(219)113(73(11)12)181-140(216)102-65-230-81(20)118(147(223)187-52-34-42-106(187)141(217)157-62-111(192)162-102)186-139(215)101-64-226-63-100(135(211)168-92(45-48-112(193)194)124(200)160-76(15)121(197)171-95(54-70(5)6)131(207)177-101)176-125(201)88(39-28-31-49-149)164-122(198)85(152)58-83-60-156-87-38-27-26-37-84(83)87/h22-27,35-38,60,69-75,78-81,85,88-106,113-118,156H,15-16,21,28-34,39-59,61-68,149-152H2,1-14,17-20H3,(H2,153,188)(H2,154,189)(H2,155,190)(H,157,217)(H,158,218)(H,159,191)(H,160,200)(H,161,220)(H,162,192)(H,163,202)(H,164,198)(H,165,212)(H,166,205)(H,167,206)(H,168,211)(H,169,196)(H,170,195)(H,171,197)(H,172,208)(H,173,213)(H,174,214)(H,175,221)(H,176,201)(H,177,207)(H,178,199)(H,179,209)(H,180,222)(H,181,216)(H,182,203)(H,183,204)(H,184,210)(H,185,219)(H,186,215)(H,193,194)(H,224,225)/b86-22+
    • InChI Key: WPLOVIFNBMNBPD-QYBHNYLKSA-N
    • SMILES: S1CC(C(NC(C(NC2C(NCC(NC(C)C(NC(C(NC(CCC(N)=O)C(N/C(=C/C)/C(NC(C(NC(C(NC(C(NC(CCC(N)=O)C(NC3C(NC(C(NC4C(NC(C(NC(CC(N)=O)C(NC(C(NC(C(NC(C(NC(=C)C(NC(C(=O)O)CCCCN)=O)=O)C(C)CC)=O)CCCCN)=O)CSC4C)=O)=O)CSC3C)=O)=O)CC(C)C)=O)=O)=O)CC(C)C)=O)CC3C=CC=CC=3)=O)CSC2C)=O)=O)=O)CC(C)C)=O)=O)=O)=O)C(C)C)=O)NC(CNC(C2CCCN2C(C(C1C)NC(C1CSCC(C(NC(C(NC(=C)C(NC(CC(C)C)C(N1)=O)=O)=O)CCC(=O)O)=O)NC(C(CCCCN)NC(C(CC1=CNC2C=CC=CC1=2)N)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 3319.5666346g/mol
  • Monoisotopic Mass: 3318.5632798g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 40
  • Hydrogen Bond Acceptor Count: 47
  • Heavy Atom Count: 230
  • Rotatable Bond Count: 65
  • Complexity: 7980
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 32
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.7
  • Topological Polar Surface Area: 1340Ų

Experimental Properties

  • Specific Rotation: D23 -29 to -35° (c = 1 in 1% acetic acid)
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